Cas no 887267-05-2 (2,5-Difluoro-4-hydroxybenzonitrile)

2,5-Difluoro-4-hydroxybenzonitrile structure
887267-05-2 structure
Product Name:2,5-Difluoro-4-hydroxybenzonitrile
CAS No:887267-05-2
MF:C7H3F2NO
MW:155.101628541946
MDL:MFCD09258917
CID:712955
PubChem ID:45119117
Update Time:2024-10-26

2,5-Difluoro-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2,5-difluoro-4-hydroxy-
    • Benzonitrile, 2,5-difluoro-4-hydroxy-
    • 2,5-Difluoro-4-hydroxybenzonitrile
    • SY265449
    • AKOS027418499
    • PS-11703
    • 887267-05-2
    • MFCD09258917
    • MDL: MFCD09258917
    • Inchi: 1S/C7H3F2NO/c8-5-2-7(11)6(9)1-4(5)3-10/h1-2,11H
    • InChI Key: JUMIREAGYDSCKO-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC(F)=C(O)C=C1F

Computed Properties

  • Exact Mass: 155.018
  • Monoisotopic Mass: 155.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 257.3±40.0 °C(Predicted)
  • pka: 5.60±0.23(Predicted)

2,5-Difluoro-4-hydroxybenzonitrile Customs Data

  • HS CODE:2926907090

2,5-Difluoro-4-hydroxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014002814-250mg
2,5-Difluoro-4-hydroxybenzonitrile
887267-05-2 97%
250mg
$470.40 2023-08-31
Alichem
A014002814-500mg
2,5-Difluoro-4-hydroxybenzonitrile
887267-05-2 97%
500mg
$863.90 2023-08-31
Alichem
A014002814-1g
2,5-Difluoro-4-hydroxybenzonitrile
887267-05-2 97%
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$1549.60 2023-08-31
TRC
D489425-10mg
2,5-Difluoro-4-hydroxybenzonitrile
887267-05-2
10mg
$ 50.00 2022-06-02
TRC
D489425-50mg
2,5-Difluoro-4-hydroxybenzonitrile
887267-05-2
50mg
$ 135.00 2022-06-02
TRC
D489425-100mg
2,5-Difluoro-4-hydroxybenzonitrile
887267-05-2
100mg
$ 210.00 2022-06-02
Apollo Scientific
PC53157-250mg
2,5-Difluoro-4-hydroxybenzonitrile
887267-05-2
250mg
£81.00 2023-09-02
Apollo Scientific
PC53157-1g
2,5-Difluoro-4-hydroxybenzonitrile
887267-05-2
1g
£203.00 2023-09-02
abcr
AB531350-250 mg
2,5-Difluoro-4-hydroxybenzonitrile; .
887267-05-2
250MG
€244.70 2023-07-11
abcr
AB531350-1 g
2,5-Difluoro-4-hydroxybenzonitrile; .
887267-05-2
1g
€492.10 2023-07-11

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